Cas no 2840801-49-0 (O9-tert-butyl O7-methyl endo-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate)

• Product Name: O9-tert-butyl O7-methyl endo-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate
• CAS No: 2840801-49-0
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• MDL: MFCD23381646
• CID: 5271827
• PubChem ID: 74787576
• Update Time: 2026-03-09

O9-tert-butyl O7-methyl endo-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylic acid, 9-(1,1-dimethylethyl) 7-methyl ester, (7-endo)-
• 9-O-tert-butyl 7-O-methyl (1R,5S)-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate
• (1R, 5S)-Methyl 9-boc-3-oxa-9-aza-bicyclo[3.3.1]nonane-7-carboxylate
• MFCD23381646
• 9-(tert-Butyl) 7-methyl (1R,5S)-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate
• 9-O-tert-butyl 7-O-methyl (1S,5R)-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate
• PS-17373
• 9-tert-butyl 7-methyl (1R,5S)-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate
• Rel-9-(tert-butyl) 7-methyl (1R,5S,7r)-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate
• (1R,5S)-9-tert-Butyl 7-methyl 3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate
• O9-t-butyl O7-methyl (1R,5S)-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate
• 2840801-49-0
• AS-51915
• 2287345-91-7
• O9-TERT-BUTYL O7-METHYL ENDO-3-OXA-9-AZABICYCLO[3.3.1]NONANE-7,9-DICARBOXYLATE
• 1363382-37-9
• CS-0057487
• 2406218-77-5
• 9-tert-butyl7-methyl(1R,5S)-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate
• AKOS025290237
• Rel-9-(tert-butyl) 7-methyl (1R,5S,7s)-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate
• O9-tert-butyl O7-methyl endo-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate

• MDL： MFCD23381646
• Inchi： 1S/C14H23NO5/c1-14(2,3)20-13(17)15-10-5-9(12(16)18-4)6-11(15)8-19-7-10/h9-11H,5-8H2,1-4H3
• InChI Key： UUIAWYLQFAYJMO-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CC(C(OC)=O)C1)COC2

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 368.0±42.0 °C(Predicted)
• pka: -2.67±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on O9-tert-butyl O7-methyl endo-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate

O9-tert-butyl O7-methyl endo-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate (CAS No. 2840801-49-0)

The compound O9-tert-butyl O7-methyl endo-3-oxa-9-azabicyclo[3.3.1]nonane-7,9-dicarboxylate (CAS No. 2840801-49-0) is a highly specialized organic compound with a complex bicyclic structure. This compound belongs to the class of bicyclic dicarboxylates, which are known for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The name of this compound is derived from its structural features: the bicyclo[3.3.1]nonane framework, which is a fused ring system consisting of two six-membered rings and one five-membered ring, and the substituents attached to it—specifically, the tert-butyl and methyl groups at positions 9 and 7, respectively. The "endo" designation refers to the spatial arrangement of these substituents within the bicyclic system.

Recent studies have highlighted the importance of bicyclic dicarboxylates like this compound in drug design due to their ability to form stable complexes with target proteins through hydrogen bonding and hydrophobic interactions. The presence of the tert-butyl group at position 9 provides additional steric bulk, which can enhance the compound's stability and bioavailability when used as a drug candidate.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the synthesis of the bicyclo[3.3.1]nonane core followed by functionalization at specific positions to introduce the tert-butyl and methyl groups as well as the carboxylic acid functionalities at positions 7 and 9.

In terms of applications, this compound has shown promise in several areas:

• Pharmaceuticals: The compound's unique structure makes it a potential candidate for use as a drug delivery agent or as a component in drug conjugates due to its ability to interact with biological systems in a controlled manner.
• Agrochemicals: Its stability and reactivity suggest potential applications in herbicides or pesticides where controlled release mechanisms are required.
• Materials Science: The compound's ability to form stable complexes could be exploited in the development of new materials with tailored mechanical or electronic properties.

Recent research has also focused on optimizing the synthesis of this compound to improve yield and reduce costs while maintaining its structural integrity for downstream applications.